Cas no 1243288-53-0 (5-bromo-1-methyl-pyrazin-2-one)

• Product Name: 5-bromo-1-methyl-pyrazin-2-one
• CAS No: 1243288-53-0
• MF: C₅H₅BrN₂O
• MW: 189.009999990463
• MDL: MFCD16659841
• CID: 820222
• PubChem ID: 53418788
• Update Time: 2025-04-19

5-bromo-1-methyl-pyrazin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-methyl-1H-pyrazin-2-one
• 5-Bromo-1-methylpyrazin-2(1H)-one
• 5-bromo-1-methylpyrazin-2-one
• 5-bromo-1-methyl-pyrazin-2-one
• 5-BROMO-1-METHYL-1,2-DIHYDROPYRAZIN-2-ONE
• J-516815
• CS-W006042
• DB-368305
• SCHEMBL16651034
• 1243288-53-0
• OUTMOQVYGNSIMU-UHFFFAOYSA-N
• DTXSID60697455
• MB15013
• 2(1H)-Pyrazinone, 5-bromo-1-methyl-
• SY107722
• FS-3093
• AKOS015909959
• MFCD16659841

• MDL： MFCD16659841
• Inchi： 1S/C5H5BrN2O/c1-8-3-4(6)7-2-5(8)9/h2-3H,1H3
• InChI Key： OUTMOQVYGNSIMU-UHFFFAOYSA-N
• SMILES： BrC1=CN(C)C(C=N1)=O

Computed Properties

• Exact Mass: 187.95900
• Monoisotopic Mass: 187.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 34.89000
• LogP: 0.54280

5-bromo-1-methyl-pyrazin-2-one Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines